Cas no 2228784-50-5 (3-amino-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-one)

• Product Name: 3-amino-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-one
• CAS No: 2228784-50-5
• MF: C₁₀H₁₁N₅O
• MW: 217.227240800858
• CID: 6073967
• PubChem ID: 165641940
• Update Time: 2025-06-08

3-amino-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-one
• 3-amino-1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propan-1-one
• 2228784-50-5
• EN300-1771371

• Inchi： 1S/C10H11N5O/c11-5-4-9(16)7-2-1-3-8(6-7)10-12-14-15-13-10/h1-3,6H,4-5,11H2,(H,12,13,14,15)
• InChI Key： PUIHAWIRRJYUAH-UHFFFAOYSA-N
• SMILES： O=C(CCN)C1C=CC=C(C2N=NNN=2)C=1

Computed Properties

• Exact Mass: 217.09635999g/mol
• Monoisotopic Mass: 217.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 97.6Ų

Additional information on 3-amino-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-one

Introduction to 3-amino-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-one (CAS No. 2228784-50-5)

The compound 3-amino-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-one (CAS No. 2228784-50-5) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores with potential therapeutic applications. This molecule, characterized by its intricate structural framework, has garnered attention due to its unique combination of functional groups that may contribute to its biological activity. The presence of both an amino group and a tetrazole moiety introduces a high degree of chemical diversity, making it a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of tetrazole-containing compounds in medicinal chemistry due to their broad spectrum of biological activities. Tetrazoles are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. In particular, the 5-substituted tetrazole derivative has been extensively studied for its potential as an antimicrobial and anti-inflammatory agent. The compound in question (3-amino-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-one) incorporates this motif into a phenylpropanone backbone, which is a well-documented scaffold in the development of bioactive molecules.

The amino group at the 3-position of the phenylpropanone ring further enhances the compound's pharmacological profile. Amino groups are versatile functional moieties that can participate in hydrogen bonding interactions with biological targets, thereby influencing binding affinity and selectivity. This feature makes the compound particularly interesting for designing molecules that interact with proteins or nucleic acids. Additionally, the amino group can be further modified through various chemical reactions, such as acylation or alkylation, to tailor its properties for specific applications.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of a tetrazole ring and an amino-substituted phenylpropanone core suggests that it may exhibit multiple modes of action simultaneously. Such multifunctional compounds are highly sought after in modern drug discovery because they can address complex diseases more effectively than single-target agents. For instance, research has shown that tetrazole derivatives can interfere with bacterial cell wall synthesis and also modulate inflammatory pathways by inhibiting key enzymes.

The structural complexity of 3-amino-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-one also offers opportunities for optimization through structure-based drug design techniques. Computational modeling and molecular dynamics simulations can be employed to understand how this molecule interacts with biological targets at the atomic level. These studies can provide valuable insights into optimizing its binding affinity and selectivity. Furthermore, synthetic chemists have developed novel methodologies for constructing tetrazole-containing molecules more efficiently, which could accelerate the discovery process.

In recent years, there has been growing interest in exploring heterocyclic compounds as therapeutic agents due to their diverse biological activities and favorable pharmacokinetic properties. The tetrazole ring is one such heterocycle that has shown promise in various preclinical studies. For example, derivatives of tetrazole have been investigated for their potential antitumor effects by inhibiting key signaling pathways involved in cancer cell proliferation and survival. The compound under discussion (3-amino-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-one) shares structural similarities with some of these promising candidates but also introduces additional functional groups that could enhance its therapeutic potential.

The phenylpropanone core is another important feature of this molecule that warrants further investigation. Phenylpropanones are known to exhibit a wide range of biological activities due to their ability to interact with various biological targets. They have been explored as intermediates in the synthesis of pharmaceuticals targeting neurological disorders, cardiovascular diseases, and infectious diseases. The presence of both an amino group and a tetrazole ring on this scaffold suggests that it may have unique interactions with biological targets compared to simpler phenylpropanones.

From a synthetic perspective, 3-amino-1-3-(1H-1,2,3,4-tetrazol -5 - yl)phenylpropan - 1 - one presents an intriguing challenge due to its complex structure. However, advances in synthetic methodology have made it possible to construct such molecules more efficiently than ever before. For instance, transition-metal-catalyzed cross-coupling reactions can be used to introduce the tetrazole ring onto the phenylpropanone backbone in a single step, significantly reducing the number of synthetic steps required.

The potential applications of this compound extend beyond traditional pharmaceuticals, into areas such as agrochemicals and materials science, where similar molecular frameworks have shown promise as bioactive agents or functional materials respectively, Although further research is needed to fully elucidate its properties, there is no doubt that 3 - amino - 1 - 3 - ( 1 H - 1 , 2 , 3 , 4 - tetrazol -5 - yl ) phenylpropan - 1 - one (CAS No.,2228784–50–5) will continue to attract interest from researchers worldwide as new therapeutic possibilities emerge.